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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of RHEOBYK®
rheology-modifying additives in epoxy resin systems. The information herein is intended to
guide researchers and formulation scientists in achieving desired rheological properties such
as viscosity control, anti-sagging, and improved leveling in their epoxy-based formulations.

Introduction to RHEOBYK® in Epoxy Resins

RHEOBYK® additives are a range of rheology modifiers designed to control the flow behavior
of various coating and resin systems. In epoxy resins, they are primarily used to impart shear-
thinning (thixotropic) properties. This is achieved through the formation of a three-dimensional
network structure within the resin matrix, which breaks down under shear stress (e.g., during
application) and rebuilds at rest.[1][2][3] This mechanism is crucial for preventing sagging in
high-build coatings, controlling viscosity for optimal application, and preventing the settling of
fillers and pigments.

RHEOBYK® Product Selection for Epoxy Systems

The selection of the appropriate RHEOBYK® additive depends on the specific requirements of
the epoxy system, including the desired rheological profile, the polarity of the system, and the
presence of fillers or pigments. Below is a summary of commonly used RHEOBYK® additives
for epoxy applications.
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RHEOBYK®
Product

Chemical
Composition

Primary Function
in Epoxy Resins

Recommended
Dosage (% of total
formulation)

RHEOBYK-410/D
410

Solution of a modified

urea

Anti-sagging, anti-
settling in medium-
polarity systems.[1][2]
[3]

0.5 - 2.0% for anti-
sagging, 0.2 - 1.0%
for anti-settling.[1][2]
[3]

RHEOBYK-430

High molecular weight
urea modified medium
polar polyamide

solution

Pseudoplastic flow
modifier for medium
polarity systems, anti-
drip.[4][5]

RHEOBYK-R 605

Solution of
polyhydroxycarboxylic
acid amides

Reinforces the
effectiveness of fumed
silica, improves

thixotropy.

5% based on the silica

content.

RHEOBYK-R 606

97% solids
polyhydroxycarboxylic
acid esters

Viscosity modifier for
non-volatile
formulations, used
with fumed silica.[4][6]

RHEOBYK-7502

Organic rheology
additive in powder

Increases stability in

single-component

form epoxy systems.
High sag resistance
and fast structure )
I . . ) 2% as supplied on
New Liquid Polyamide  Polyamide recovery in water-

borne 2-pack epoxies.

[7]

total formulation.[7]

Note: The optimal dosage for each application should be determined through a series of

laboratory tests.[1][3]

Quantitative Performance Data
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The following table summarizes the performance of a novel liquid polyamide rheology additive
in a water-borne 2-pack epoxy system, demonstrating the quantitative benefits of using
RHEOBYK®-like technology.

. Associative New Liquid
Rheological Control (No . .
. Thickener (0.5% Polyamide (0.5%
Property Additive) . :
active) active)
Sag Resistance (um) 100 200 =500

Data sourced from a BYK presentation on rheology additives for water-borne 2-pack epoxy
coatings.[7]

Experimental Protocols
General Incorporation of Liquid RHEOBYK® Additives

This protocol describes the general procedure for incorporating liquid RHEOBYK® additives
into an epoxy resin system.

Materials:

Epoxy Resin (Part A)

e Curing Agent (Part B)

e Liquid RHEOBYK® Additive

e High-speed disperser (e.g., Dispermat) with a toothed-plate blade

o Beaker or mixing vessel

e Balance

Procedure:

* Weigh the required amount of epoxy resin (Part A) into the mixing vessel.
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e While stirring the resin at a moderate speed (e.g., 3000 RPM), slowly add the predetermined
amount of the liquid RHEOBYK® additive.[6]

* Increase the stirring speed to high (e.g., 8500 RPM) and disperse for 10-15 minutes to
ensure homogeneous distribution of the additive.[6]

« If the formulation includes pigments or fillers, they should be added at this stage and
dispersed until the desired fineness of grind is achieved.

» Allow the mixture to cool to room temperature.

» Add the stoichiometric amount of the curing agent (Part B) and mix thoroughly at a low
speed for 2-3 minutes until the mixture is uniform.

« Allow the formulation to rest for a specified induction time, if required, before application or
testing. The rheological effect of the additive can typically be evaluated 2 to 4 hours after
incorporation.[3]

Viscosity Measurement

This protocol outlines the procedure for measuring the viscosity of an epoxy system containing
a RHEOBYK® additive using a rotational viscometer.

Equipment:

o Rotational viscometer (e.g., Anton Paar MCR 302 Rheometer or Brookfield-type viscometer)

[7]
e Appropriate spindle or measuring geometry (e.g., cone-plate)
o Temperature-controlled sample holder
Procedure:
o Prepare the epoxy resin sample with the RHEOBYK® additive as described in section 4.1.

o Calibrate the viscometer according to the manufacturer's instructions.
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o Place the specified amount of the sample into the sample holder, ensuring there are no air
bubbles.

o Allow the sample to equilibrate to the test temperature (e.g., 25 °C).

o Perform the viscosity measurement. For a comprehensive analysis, it is recommended to
measure viscosity at a range of shear rates (e.g., from 0.1 to 1000 s—?) to characterize the
shear-thinning behavior.

» For thixotropy assessment, a 3-interval thixotropy test (oscillation-rotation-oscillation) can be
performed to evaluate the structural recovery after high shear.[7]

» Record the viscosity (in mPa:s or Pa:-s) at various shear rates.

Sag Resistance Testing

This protocol describes the method for evaluating the sag resistance of an epoxy coating
formulated with a RHEOBYK® additive, based on ASTM D4400 principles.

Equipment:

e Multi-notch applicator

o Test panels (e.g., steel or glass)

o Clamping device to hold the panel in a vertical position

Procedure:

o Prepare the epoxy coating formulation as described in section 4.1.
e Place a clean test panel on a flat surface.

» Position the multi-notch applicator at the top of the panel.

» Pour a sufficient amount of the coating in front of the applicator.

» Draw down the applicator at a steady rate to apply a series of stripes with increasing film
thickness.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.pcimag.com/ext/resources/Events/CTT/2019ppt/HuffWes_BYK.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

» Immediately hang the panel in a vertical position.
» Allow the coating to cure under controlled conditions.

 After the specified curing time, examine the stripes. The sag resistance is reported as the
thickest stripe that does not sag and touch the stripe below it. The result is typically given in

micrometers (um).[7]

Visualizations

The following diagrams illustrate key concepts related to the application of RHEOBYK® in

€epoxy resins.
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Caption: Mechanism of RHEOBYK® in Epoxy Resins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Protocol for RHEOBYK® Additives in Epoxy
Resin Systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169707#application-protocol-for-using-rheobyk-in-
epoxy-resins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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